Dinitro-o-cresol
Overview
Description
Dinitro-o-cresol, also known as this compound, is a useful research compound. Its molecular formula is Array and its molecular weight is 198.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as solubility in water, g/100ml at 20 °c: 0.694. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
1335-85-9 |
|---|---|
Molecular Formula |
C7H6N2O5 CH3C6H2OH(NO2)2 C7H6N2O5 |
Molecular Weight |
198.13 g/mol |
IUPAC Name |
2-methyl-3,4-dinitrophenol |
InChI |
InChI=1S/C7H6N2O5/c1-4-6(10)3-2-5(8(11)12)7(4)9(13)14/h2-3,10H,1H3 |
InChI Key |
IUOFDOCUNLJHFO-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O |
Canonical SMILES |
CC1=C(C=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O |
boiling_point |
312 °C |
density |
1.58 g/cm³ |
melting_point |
87.5 °C |
| 1335-85-9 534-52-1 |
|
physical_description |
ODOURLESS YELLOW CRYSTALS. |
solubility |
Solubility in water, g/100ml at 20 °C: 0.694 |
Synonyms |
Dinitro-2-methylphenol |
vapor_density |
Relative vapor density (air = 1): 6.8 |
vapor_pressure |
Vapor pressure, Pa at 25 °C: 0.016 |
Origin of Product |
United States |
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